Cas no 89701-70-2 (Hexadecanenitrile, 5-hydroxy-)

• Product Name: Hexadecanenitrile, 5-hydroxy-
• CAS No: 89701-70-2
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 592064
• PubChem ID: 13130677
• Update Time: 2025-04-19

Hexadecanenitrile, 5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Hexadecanenitrile, 5-hydroxy-
• 5-hydroxyhexadecanenitrile
• DTXSID50520748
• 5-hydroxyhexadecane-1-nitrile
• 89701-70-2

• Inchi： 1S/C16H31NO/c1-2-3-4-5-6-7-8-9-10-13-16(18)14-11-12-15-17/h16,18H,2-14H2,1H3
• InChI Key： CMQNFUBAQGKCSD-UHFFFAOYSA-N
• SMILES： OC(CCCC#N)CCCCCCCCCCC

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 44Ų